Cas no 74440-37-2 (1H-Pyrazole-4-carboxylicacid, 3,5-diamino-1-methyl-)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 3,5-diamino-1-methyl-
• CAS No: 74440-37-2
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 556522
• PubChem ID: 12621023
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 3,5-diamino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3,5-diamino-1-methyl-
• 3,5-diamino-1-methylpyrazole-4-carboxylic acid
• DTXSID00504614
• SCHEMBL10467153
• 3,5-Diamino-1-methyl-1H-pyrazole-4-carboxylic acid
• 74440-37-2

• Inchi： 1S/C5H8N4O2/c1-9-4(7)2(5(10)11)3(6)8-9/h7H2,1H3,(H2,6,8)(H,10,11)
• InChI Key： NYEJBSCEIOFXEC-UHFFFAOYSA-N
• SMILES： OC(C1C(N)=NN(C)C=1N)=O

Computed Properties

• Exact Mass: 156.06484
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 0.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 107.16